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Tetrakis(hydroxymethyl)phosphonium chloride, commonly abbreviated as THPC, is a
gquaternary phosphonium salt with the chemical formula [P(CH20H)4]CI.[1] It is a white,
crystalline, and water-soluble solid that has been commercially produced since the 1950s.[2]
While its applications are diverse, ranging from a tanning agent in the leather industry to a
reducing and stabilizing agent in nanoparticle synthesis, its principal value lies in its roles as a
potent flame retardant and an effective, environmentally friendly biocide.[3][4]

The reactivity of THPC is centered around the four hydroxymethyl groups attached to the
central phosphorus atom. These groups can undergo condensation reactions with a variety of
substrates, leading to the formation of stable, cross-linked polymers. It is this reactivity that is
harnessed in its application as a flame retardant.[1] Furthermore, under specific pH conditions,
THPC can act as a reservoir for the more reactive species, tris(hydroxymethyl)phosphine
(THP), which is key to its biocidal activity.

Chemical Structure and Synthesis
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The THPC molecule consists of a central phosphorus atom bonded to four hydroxymethyl (-
CH20H) groups, forming a phosphonium cation with a +1 charge. This cation, [P(CH20H)4]*, is

ionically bonded to a chloride anion (Cl~). The phosphorus center is tetrahedral, a typical
geometry for phosphonium salts.[1]
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Caption: Chemical structure of Tetrakis(hydroxymethyl)phosphonium chloride (THPC).
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Synthesis Pathway

THPC is synthesized with high yield through the reaction of phosphine gas (PHs) with an
excess of aqueous formaldehyde (H2C=0) in the presence of hydrochloric acid (HCI).[1][2] The
hydrochloric acid serves both as a catalyst and as the source of the chloride counter-ion.

Phosphine (PH3)

Formaldehyde (4 H2C=0) » —Aqueous Acid THPC ([P(CH20H)4]Cl)

Hydrochloric Acid (HCI)
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Caption: Synthesis of THPC from phosphine, formaldehyde, and hydrochloric acid.

The reaction is typically carried out in an agueous medium at controlled temperatures, often
around 60°C, and can be accelerated by catalysts such as copper chloride (CuCl2).[5][6]

Physicochemical Properties

The physical and chemical properties of THPC are critical to its handling, application, and
function. It is commercially available as a white solid or, more commonly, as an 80% aqueous
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solution.[7]

Property Value Source(s)

Tetrakis(hydroxymethyl)phosph
IUPAC Name ] (hy ) Y yhphosp [1][8]
onium chloride

CAS Number 124-64-1 [1]18]
Molecular Formula C4H12CIO4P [1]8]
Molar Mass 190.56 g/mol [1][8]

White solid; commercially a
Appearance o [1][8]
colorless to yellow liquid

Melting Point 150-154 °C (decomposes) [1109]
Density 1.341 g/cm3 [1]
Solubility in Water Highly soluble [9][10]
pH (80% solution) 3.0-5.0 [71[11]

Stable in acidic solutions;
degrades in basic (alkaline)

Stability solutions. The structure begins
to change when heated to
152.4°C.

Mechanism of Action: Flame Retardancy

THPC is a cornerstone of durable flame-retardant finishes for cotton and other cellulosic
fabrics, often applied via the Proban™ process.[1] The efficacy of the treatment relies on the in-
situ polymerization of THPC within the fabric fibers.

The mechanism is twofold, acting in both the condensed (solid) phase and the gas phase upon
exposure to heat.

o Condensed Phase Action: When the treated fabric is heated, the THPC-based polymer
degrades to form phosphoric acid. This acid acts as a catalyst, accelerating the dehydration
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of the cellulose in the cotton fibers.[12] This process promotes the formation of a stable,
insulating layer of char. The char acts as a physical barrier, slowing down the rate of heat
transfer to the underlying material and reducing the production of flammable volatile gases
that fuel the fire.[12]

¢ Gas Phase Action: The thermal decomposition of the polymer also releases non-flammable
gases, such as water vapor and hydrogen chloride.[13] These gases dilute the flammable
volatiles released by the pyrolyzing cellulose and also reduce the oxygen concentration in
the immediate vicinity of the flame, effectively "starving" the fire.[12]

THPC-Treated Fabric

Exposure to Heat

Condensed Phase Action Gas Phase Action
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Phosphoric Acid (H20, HCI)
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Caption: Dual mechanism of THPC as a flame retardant for cellulose.
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Mechanism of Action: Biocidal Activity

THPC is an effective biocide used in industrial water treatment, oilfield applications, and paper
manufacturing to control the growth of bacteria (especially sulfate-reducing bacteria, SRB),
algae, and fungi.[11][14] Its environmental profile is favorable, as it is non-bioaccumulating and

degrades rapidly.[15]

The biocidal action is not primarily from the THPC molecule itself, but from its degradation
product, tris(hydroxymethyl)phosphine (THP). In agueous solutions with a basic pH, THPC
undergoes a reversible reaction, releasing one molecule of formaldehyde to form THP.

[P(CH20H)4]Cl + NaOH — P(CH20H)s + H20 + H2C=0 + NaClI[1]

THP is a potent reducing agent. Its efficacy as a biocide is attributed to its ability to penetrate
microbial cell walls and reduce critical disulfide bonds (-S-S-) within proteins and enzymes to
thiols (-SH). This disruption of protein tertiary structure leads to enzyme inactivation, loss of
cellular function, and ultimately, cell death. The THP itself is oxidized to the biologically inactive
tris(hydroxymethyl)phosphine oxide (THPO) in the process.[16]

THPC in
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Caption: Biocidal mechanism of THPC via degradation to THP and protein disruption.

Experimental Protocol: Flame Retardant Finishing
of Cotton Fabric
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This protocol describes a standard laboratory-scale procedure for applying a THPC-based
flame retardant finish to a 100% cotton fabric. This is a self-validating system; successful
treatment is confirmed by measuring the chemical add-on and passing a standardized
flammability test.

Materials:

THPC (80% aqueous solution)

e Urea

e Wetting agent (non-ionic)

o Ammonia gas (NHs)

o Hydrogen Peroxide (H202, 30-35%)

e Sodium Carbonate

e Desized, bleached 100% cotton fabric

o Laboratory padding mangle, tenter frame/oven, sealed ammonia curing chamber.

Procedure:

» Padding Solution Preparation:

o Prepare a solution containing 35-40% THPC (by weight of the fabric), urea (at a 1:1 molar
ratio to THPC), and a small amount (e.g., 0.1%) of a wetting agent in deionized water.

o Causality: Urea condenses with the hydroxymethyl groups on THPC, acting as a cross-
linking agent to form a pre-polymer.[1] The wetting agent ensures uniform uptake of the
solution by the fabric.

e Application (Padding):

o Immerse the cotton fabric in the padding solution.
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o Pass the saturated fabric through the nip rollers of the padding mangle to achieve a wet
pick-up of 70-80%. This ensures the correct amount of chemical is applied to the fabric.

e Drying:
o Immediately dry the padded fabric on a tenter frame at 100-120°C.

o Crucially, the fabric should not be over-dried. A residual moisture content of 12-16% is
required for the subsequent curing step.[17]

o Causality: This initial drying removes excess water, but leaves enough moisture to
facilitate the diffusion and reaction of ammonia gas within the fibers.

e Curing (Ammonia Fumigation):
o Place the dried fabric in a sealed chamber.
o Introduce ammonia gas into the chamber. The reaction is exothermic and rapid.

o Causality: The ammonia neutralizes the acidic THPC-urea pre-polymer and catalyzes its
polymerization into a durable, water-insoluble, cross-linked polymer trapped within the
cotton fibers.[2][17]

o Oxidation:

o Remove the fabric from the curing chamber and immediately pass it through a bath of
hydrogen peroxide (e.g., 5-8% solution).

o Causality: The phosphorus in the polymer is in the +3 oxidation state. The hydrogen
peroxide oxidizes it to the more stable +5 phosphine oxide state (P=0), locking the
polymer structure and ensuring the durability of the flame-retardant finish.[17]

e Washing and Drying:

o Thoroughly wash the fabric in hot water, followed by a neutralization rinse with a dilute
sodium carbonate solution, and finally a cold water rinse to remove any unreacted
chemicals and byproducts.
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o Dry the final fabric completely at 130-140°C.[17]

o Validation:

o Add-on Calculation: Weigh the fabric before and after treatment (in its conditioned, dry
state) to calculate the percentage of flame retardant polymer added.

o Flammability Test: Perform a standard vertical flame test (e.g., ASTM D6413) to measure
char length and determine if afterflame or afterglow is present. A successfully treated
fabric will self-extinguish upon removal of the ignition source.

Safety, Handling, and Regulatory Status

Safety and Handling: THPC is classified as toxic and corrosive.[1][11] It can cause severe eye
burns and moderate skin irritation.[18] Dermal absorption is possible.[10] Therefore, strict
adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a
face shield, and protective clothing when handling THPC solutions.[19][20]

o Ventilation: Use only in a well-ventilated area to avoid inhalation of vapors.[19]

o Storage: Store in a cool, dry, well-ventilated place, away from incompatible substances like
strong bases and oxidizing agents.[19][21]

o Spills: Absorb spills with inert material and dispose of in accordance with local, state, and
federal regulations.[20]

Toxicology: The acute oral LDso for THPC is in the range of 161-282 mg/kg in rats.[10] Long-
term oral exposure studies in rats and mice found no evidence of carcinogenicity.[10] However,
THPC has shown genotoxic effects in some in-vitro tests.[10]

Regulatory Status: THPC is an established industrial chemical and is regulated by major
governmental bodies. It is approved for use in various applications by agencies such as the
U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA),
which have set guidelines for its safe use.[3][22] Users must consult the specific regulations for
their region and application.
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Conclusion

Tetrakis(hydroxymethyl)phosphonium chloride is a versatile and highly effective

organophosphorus compound. Its unique chemical structure allows it to be polymerized within

cellulosic fibers to impart durable flame retardancy through a combination of condensed and

gas-phase mechanisms. Concurrently, its controlled degradation to the reactive species THP

makes it a potent, non-persistent biocide for industrial applications. A thorough understanding

of its chemistry, mechanisms, and handling requirements is essential for its safe and efficient

use in developing advanced materials and controlling microbial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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